Cas no 54904-23-3 (5-Bromo-indol-3-propionic Acid)

• Product Name: 5-Bromo-indol-3-propionic Acid
• CAS No: 54904-23-3
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD02325723
• CID: 366554
• PubChem ID: 18450038
• Update Time: 2025-04-19

5-Bromo-indol-3-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromoindol-3-propionic acid
• 1H-Indole-3-propanoicacid, 5-bromo-
• 3-(5-bromo-1H-indol-3-yl)propanoic acid
• 5-Bromoindole-3-Propionic Acid
• 3-(5-bromo-1H-indol-3-yl)-propionic acid
• 3-(5-bromo-indol-3-yl)-propionic acid
• 5-Bromo-Indol-3-propanoic acid
• 5-Bromo-Indol-3-propionic acid
• BB 0262776
• Q-102923
• SY238805
• 3-(5-bromo-1H-indol-3-yl)propanoic acid;5-BROMO-INDOL-3-PROPIONIC ACID
• AKOS015898499
• EN300-1608771
• 54904-23-3
• 5-Bromoindol-3-propionicacid
• Z1509618627
• A7970
• DRCUGRYTGTWNRN-UHFFFAOYSA-N
• 3-(5-Bromo-3-indolyl)propanoic Acid
• CS-0158411
• FT-0657734
• SCHEMBL1122319
• 1H-Indole-3-propanoic acid, 5-bromo-
• Oprea1_305302
• DTXSID30593910
• MFCD02325723
• AS-35399
• AC-6735
• 5-Bromo-1H-indole-3-propanoic acid
• AJ-333/15478063
• DB-071922
• 5-Bromo-indol-3-propionic Acid

• MDL： MFCD02325723
• Inchi： 1S/C11H10BrNO2/c12-8-2-3-10-9(5-8)7(6-13-10)1-4-11(14)15/h2-3,5-6,13H,1,4H2,(H,14,15)
• InChI Key： DRCUGRYTGTWNRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)CCC(=O)O

Computed Properties

• Exact Mass: 266.98900
• Monoisotopic Mass: 266.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 467.5 °C at 760 mmHg
• Flash Point: 236.5 °C
• Refractive Index: 1.69
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.94760

5-Bromo-indol-3-propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives